Cas no 55329-37-8 (2-Anthracenesulfonicacid,1-amino-4-[(3-amino-2-methyl-5-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-,sodium salt (1:2))
55329-37-8 structure
Product Name:2-Anthracenesulfonicacid,1-amino-4-[(3-amino-2-methyl-5-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-,sodium salt (1:2)
CAS No:55329-37-8
MF:C21H15N3Na2O8S2
MW:547.468644380569
CID:372217
PubChem ID:6453164
Update Time:2025-04-19
2-Anthracenesulfonicacid,1-amino-4-[(3-amino-2-methyl-5-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-,sodium salt (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 2-Anthracenesulfonicacid,1-amino-4-[(3-amino-2-methyl-5-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-,sodium salt (1:2)
- disodium 1-amino-4-[(3-amino-2-methyl-5-sulphonatophenyl)amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate
- disodium,1-amino-4-(3-amino-2-methyl-5-sulfonatoanilino)-9,10-dioxoanthracene-2-sulfonate
- Disodium 1-amino-4-((3-amino-2-methyl-5-sulphonatophenyl)amino)-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate
- disodium 1-amino-4-[(3-amino-2-methyl-5-sulfonatophenyl)amino]-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate
- 55329-37-8
- DTXSID60203893
- EINECS 259-594-7
- NS00088886
-
- Inchi: 1S/C21H17N3O8S2.2Na/c1-9-13(22)6-10(33(27,28)29)7-14(9)24-15-8-16(34(30,31)32)19(23)18-17(15)20(25)11-4-2-3-5-12(11)21(18)26;;/h2-8,24H,22-23H2,1H3,(H,27,28,29)(H,30,31,32);;/q;2*+1/p-2
- InChI Key: DLCOGSDEATYYSN-UHFFFAOYSA-L
- SMILES: S(C1=CC(=C2C(C3C=CC=CC=3C(C2=C1N)=O)=O)NC1C=C(C=C(C=1C)N)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]
Computed Properties
- Exact Mass: 547.00975
- Monoisotopic Mass: 547.009595
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 36
- Rotatable Bond Count: 2
- Complexity: 1010
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 229
Experimental Properties
- PSA: 212.61
2-Anthracenesulfonicacid,1-amino-4-[(3-amino-2-methyl-5-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-,sodium salt (1:2) Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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